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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

Essential Safety Protocols for Handling Diallyl 2,2'-
oxydiethyl dicarbonate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Diallyl 2,2'-oxydiethyl dicarbonate (CAS 142-22-3), also
known as Allyl Diglycol Carbonate (ADC). Adherence to these procedures is essential for
minimizing exposure risks and ensuring a safe laboratory environment.

Hazard Summary

Diallyl 2,2'-oxydiethyl dicarbonate is classified with the following hazards:

o Acute Toxicity (Oral): Harmful if swallowed.[1]

o Skin Irritation: Causes skin irritation.[1][2]

o Eye and Respiratory Irritation: May cause irritation to the eyes and respiratory system.[2]
e Aquatic Toxicity: Very toxic to aquatic life.[1]

All handling should occur in a designated area, such as a chemical fume hood, to mitigate
inhalation risks.[3] Direct physical contact must be avoided through the use of appropriate
personal protective equipment (PPE).[3]
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BENGHE

Personal Protective Equipment (PPE) Specifications

While specific breakthrough time data for Diallyl 2,2'-oxydiethyl dicarbonate is not readily
available, the following table summarizes the required PPE based on Safety Data Sheet (SDS)
recommendations. It is crucial to select equipment that conforms to established standards such
as EN (European Norm) and NIOSH (National Institute for Occupational Safety and Health).

Protection Type

Specification

Standard/Notes

Hand Protection

Chemical-resistant, impervious
gloves. Nitrile gloves are a

suggested material.[4]

Gloves must be tested
according to EN 374.[1]
Always inspect gloves for
integrity before use. For
prolonged or heavy contact,

consider double-gloving.

Eye & Face Protection

Tightly fitting chemical splash
goggles.

Goggles should comply with
OSHA regulations or EN 166.
[4] In situations with a high risk
of splashing, a full-face shield

should be worn in addition to

goggles.

Skin & Body Protection

Impervious protective clothing
(e.g., lab coat, apron) and

boots.

To prevent repeated or
prolonged skin contact, wear
appropriate protective clothing.
[4] Ensure clothing is resistant

to chemicals.

Respiratory Protection

A NIOSH/MSHA-approved
respirator is required if
ventilation is inadequate,
exposure limits are exceeded,

or symptoms of irritation occur.

A half-mask or full-facepiece
air-purifying respirator with
organic vapor cartridges is
recommended.[5] Use should
be part of a comprehensive

respiratory protection program.

[6]

Operational and Disposal Plans
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The following procedural guidance outlines the step-by-step process for safely handling Diallyl
2,2'-oxydiethyl dicarbonate from preparation to disposal.

Experimental Workflow and PPE Protocol

The logical flow for handling this chemical involves a cycle of assessment, preparation,
handling, and disposal to ensure safety at every stage.
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Preparation Phase

1. Risk Assessment
- Review SDS
- Identify splash/aerosol risk

Define requirements

Y

2. Select PPE
- Choose appropriate gloves, eyewear, and lab coat
- Prepare respirator if needed

IAssemble gear

Y

3. Don PPE
- Follow correct donning sequence (e.g., gown, mask, goggles, gloves)

Begin experiment

ing Phase

4. Chemical Handling

- Work within a fume hood
- Avoid direct contact

Experiment complete

Post-Handling & Disposal Phase

5. Decontamination
- Clean work surfaces
- Decontaminate equipment

Prepare for exit

Y

6. Doff PPE
- Follow correct doffing sequence to avoid self-contamination

Segregate waste

Y

7. Waste Disposal
- Dispose of contaminated PPE and chemical waste in labeled hazardous waste containers

Click to download full resolution via product page

Diagram: Workflow for Safe Handling of Diallyl 2,2'-oxydiethyl dicarbonate.
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Step-by-Step Procedural Guidance

4.1. Pre-Operational Phase

Consult the SDS: Before any work begins, thoroughly review the Safety Data Sheet for
Diallyl 2,2'-oxydiethyl dicarbonate.

Assemble PPE: Based on the table above, select the appropriate PPE. Check all items for
damage (e.g., pinholes in gloves, cracks in goggles).

Prepare Work Area: Ensure the chemical fume hood is operational. Clear the workspace of
any unnecessary items. Have spill cleanup materials readily available.

Don PPE: Put on PPE in the following order: lab coat, respirator (if needed), face protection
(goggles/face shield), and finally gloves. Ensure gloves overlap the cuffs of the lab coat.

4.2. Handling and Operations

Location: All transfers and manipulations of this chemical must be performed inside a
certified chemical fume hood to minimize vapor inhalation.[3]

Technique: Use appropriate lab equipment to avoid direct contact. Do not eat, drink, or
smoke in the work area.[1][7]

Contamination: Be mindful of secondary contamination. Do not touch surfaces outside the
fume hood (e.g., door handles, computers) with contaminated gloves.

4.3. Spill and Emergency Procedures

e Minor Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand).[3] Place the contaminated absorbent into a sealed, labeled
container for hazardous waste disposal.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with
plenty of soap and water.[2] Seek medical advice if irritation persists.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do.[1] Seek

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB6692618_EN.htm
https://www.chemos.de/import/data/msds/GB_en/142-22-3-A0037221-GB-en.pdf
https://www.echemi.com/produce/pr22080133794-diallyl-2-2-oxydiethyl-dicarbonate.html
https://m.chemicalbook.com/ProductMSDSDetailCB6692618_EN.htm
https://www.chembk.com/en/chem/Diallyl%202,2'-oxydiethyl%20dicarbonate
https://www.chemos.de/import/data/msds/GB_en/142-22-3-A0037221-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/142-22-3-A0037221-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

immediate medical attention.
4.4. Disposal Plan

o PPE Disposal: All disposable PPE (gloves, etc.) that has come into contact with the chemical
must be considered hazardous waste. Do not discard in regular trash.

o Chemical Waste: Unused chemical and reaction residues must be collected in a designated,
labeled hazardous waste container.

o Container Management: Do not empty into drains.[1] All waste must be disposed of through
an authorized waste management facility, following all local, state, and federal regulations.[1]

» Doffing PPE: Remove PPE in an order that minimizes contamination: gloves first, followed by
lab coat and eye protection. Wash hands thoroughly with soap and water after removing all
PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-diallyl-2-2-oxydiethyl-dicarbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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